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Abstract
Substance K, now more commonly known as Neurokinin A (NKA), is a member of the

tachykinin family of neuropeptides. It plays a significant role in a variety of physiological and

pathological processes, primarily through its interaction with the neurokinin-2 (NK2) receptor.

This technical guide provides an in-depth overview of the biological activity and function of

Substance K, with a focus on quantitative data, detailed experimental protocols, and the

underlying signaling pathways.

Introduction
Neurokinin A (NKA), formerly referred to as Substance K, is a decapeptide neurotransmitter

derived from the preprotachykinin-A gene, the same gene that encodes for Substance P.[1]

NKA is widely distributed throughout the central and peripheral nervous systems and is

involved in a range of biological processes including smooth muscle contraction, inflammation,

pain transmission, and vasodilation.[1][2] Its primary receptor is the G protein-coupled receptor

(GPCR) known as the neurokinin-2 (NK2) receptor.[3][4] Understanding the intricate
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mechanisms of NKA's biological activity is crucial for the development of novel therapeutics

targeting conditions such as asthma, inflammatory bowel disease, and chronic pain.[2]

Quantitative Biological Data
The biological activity of Neurokinin A (Substance K) has been quantified in various in vitro

and in vivo systems. The following tables summarize key quantitative data related to its

receptor binding affinity and functional potency.

Ligand Receptor
Cell/Tissu
e Type

Assay
Type

Kd (nM) Ki (nM)
Referenc
e

Neurokinin

A
Rat NK2

Transfecte

d CHO

cells

Radioligan

d Binding
3.4 - [5]

Neurokinin

A

Human

NK2

Anterior

pituitary

cells

Radioligan

d Binding
- <1

Table 1: Receptor Binding Affinities of Neurokinin A (Substance K). This table presents the

dissociation constants (Kd) and inhibitory constants (Ki) of Neurokinin A for the NK2 receptor in

different experimental systems.
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Agonist
Biological
Effect

Tissue/Cell
Type

EC50 (nM) Reference

Neurokinin A Calcium Flux
NK2R Nomad

Cell Line
2.38 [6]

Neurokinin A cAMP Flux
NK2R Nomad

Cell Line
5.61 [6]

Neurokinin A Contraction Guinea-pig ileum ~6.8 [7]

Neurokinin A
Bronchoconstricti

on

Human small

airway
- [8]

Neurokinin B

Contraction

(Neuronal

Receptor)

Guinea-pig ileum 1 [9]

Table 2: Functional Potency of Tachykinins. This table summarizes the half-maximal effective

concentrations (EC50) of Neurokinin A and other tachykinins for various biological responses.

Signaling Pathways
Neurokinin A (Substance K) exerts its biological effects by activating intracellular signaling

cascades upon binding to the NK2 receptor. The primary signaling pathway involves the Gq

alpha subunit of the associated G protein. Additionally, evidence suggests the involvement of

other G proteins and downstream effector pathways, including the MAPK/ERK and PI3K/Akt

pathways.

Gq-Mediated Signaling Pathway
Activation of the NK2 receptor by NKA leads to the dissociation of the Gq alpha subunit, which

in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol

(DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of

intracellular calcium (Ca2+). The elevated cytosolic calcium, along with DAG, activates protein

kinase C (PKC), which then phosphorylates various downstream targets, leading to a cellular

response.
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- Binding Buffer
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Stimulate with
Neurokinin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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